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Compound of Interest

Compound Name: 2-Methylpentyl acetate

Cat. No.: B1584834 Get Quote

Essential safety and logistical information for the proper handling and disposal of 2-
Methylpentyl acetate is critical for maintaining a safe laboratory environment. This guide

provides detailed procedural steps for researchers, scientists, and drug development

professionals to minimize risks and ensure operational integrity.

2-Methylpentyl acetate is a flammable liquid and vapor that can cause skin and eye irritation.

[1][2] Adherence to proper personal protective equipment (PPE) protocols, handling

procedures, and disposal plans is mandatory to prevent exposure and ensure a secure working

environment.

Physical and Chemical Properties
A clear understanding of the chemical's properties is the foundation of safe handling.
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Property Value

Molecular Formula C₈H₁₆O₂[3][4][5]

Molecular Weight 144.21 g/mol [3][4][5]

Appearance Colorless to almost colorless clear liquid[1][4][6]

Boiling Point 160 °C[3][4]

Flash Point 47 °C[4]

Specific Gravity 0.87 (20/20)[4]

Storage Temperature
Room temperature, recommended to be stored

in a cool, dark place (<15°C)[4][6]

Operational Plan: Handling 2-Methylpentyl Acetate
A systematic approach to handling this chemical will mitigate risks. The following step-by-step

guide outlines the necessary precautions and actions.

1. Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][6]

Ensure that an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear chemical safety goggles or a face shield.[7][8]

Skin Protection:

Wear disposable nitrile gloves. Double-gloving is recommended for enhanced protection.

[8]

Gloves should be changed frequently, and immediately if they become contaminated.[8]
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A lab coat or a disposable, long-sleeved gown that closes in the back is required to protect

personal clothing.[8]

Wear closed-toe shoes. Disposable shoe covers may be used to prevent the spread of

contaminants.[8]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

properly fit-tested N95 respirator or higher is necessary.[7][8]

3. Handling Procedures:

Keep the container tightly closed when not in use.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking is

permitted in the handling area.[1][4][6]

Use only non-sparking tools.[4][6]

Ground and bond the container and receiving equipment to prevent static discharge.[1][4][6]

Avoid contact with skin and eyes.[9]

Do not eat, drink, or smoke while handling the product.[7]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[7][9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water.[6][10] If skin irritation occurs, get medical attention.[11]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[7][9]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7][9]

Disposal Plan: Managing 2-Methylpentyl Acetate Waste
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Proper disposal of 2-Methylpentyl acetate and any contaminated materials is crucial to

prevent environmental contamination and comply with regulations.

1. Waste Segregation and Collection:

All disposable PPE (gloves, gowns, shoe covers) used while handling the compound should

be considered hazardous waste.[8]

Collect waste 2-Methylpentyl acetate and contaminated materials in a dedicated, properly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.[10]

2. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from heat and ignition sources.

The storage area should have secondary containment to manage potential leaks.

3. Final Disposal:

Dispose of the hazardous waste through a licensed hazardous waste management

company.[8]

All disposal activities must be in accordance with local, state, and federal regulations.[10][11]

Do not pour down the drain.[10]

Experimental Workflow and Safety Pathways
To visualize the procedural flow of handling and disposing of 2-Methylpentyl acetate safely,

the following diagrams outline the necessary steps and decision points.
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Safe Handling Workflow for 2-Methylpentyl Acetate
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2-Methylpentyl
acetate.

Disposal Plan for 2-Methylpentyl Acetate Waste
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Click to download full resolution via product page

Caption: A step-by-step logical relationship diagram for the proper disposal of 2-Methylpentyl
acetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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